Cas no 21389-21-9 (2,3-dihydro-Benzo[g]phthalazine-1,4-dione)

• Product Name: 2,3-dihydro-Benzo[g]phthalazine-1,4-dione
• CAS No: 21389-21-9
• MF: C₁₂H₈N₂O₂
• MW: 212.204122543335
• CID: 911736
• PubChem ID: 304828
• Update Time: 2025-04-19

2,3-dihydro-Benzo[g]phthalazine-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-Benzo[g]phthalazine-1,4-dione
• 2,3-dihydrobenzo[g]phthalazine-1,4-dione
• BENZO[g]PHTHALAZINE-1,4-DIONE,2,3-DIHYDRO-
• 1,2,3,4-tetrahydro-1,4-dioxobenzo< g> phthalazine
• 1,2,3,4-tetrahydrobenzo< g> phthalazine-2,4-dione
• 2,3-dihydrobenzo(g)phthalazine-1,4-dione
• 2,3-Dihydro-benzo[g]phthalazin-1,4-dion
• 2,3-naphthalenedicarboxylic acid hydrazide
• AC1L75SF
• NSC201532
• SureCN9271886
• Benzo[g]phthalazine-1,4-dione, 2,3-dihydro-
• 2H,3H-BENZO[G]PHTHALAZINE-1,4-DIONE
• 21389-21-9
• DTXSID80308031
• SCHEMBL9271886
• 2,3-dihydrobenzo[g]-phthalazine-1,4-dione
• NSC-201532

• Inchi： 1S/C12H8N2O2/c15-11-9-5-7-3-1-2-4-8(7)6-10(9)12(16)14-13-11/h1-6H,(H,13,15)(H,14,16)
• InChI Key： VQOMAVHJHNAOFI-UHFFFAOYSA-N
• SMILES： O=C1C2C=C3C=CC=CC3=CC=2C(NN1)=O

Computed Properties

• Exact Mass: 212.05864
• Monoisotopic Mass: 212.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.365
• Boiling Point: 600.2°C at 760 mmHg
• Flash Point: 316.8°C
• Refractive Index: 1.678
• PSA: 58.2
• LogP: 1.36960